Cas no 103987-80-0 (7-Ethynylquinoline)

7-Ethynylquinoline is a versatile heterocyclic compound featuring a quinoline core with an ethynyl substituent at the 7-position. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in cross-coupling reactions such as Sonogashira and click chemistry. Its ethynyl group serves as a robust handle for further functionalization, enabling the construction of complex molecular architectures. The quinoline moiety contributes to π-conjugation, enhancing its utility in materials science, including optoelectronic applications and fluorescent probes. With high purity and stability, 7-Ethynylquinoline is a reliable intermediate for pharmaceuticals, agrochemicals, and advanced materials research. Its well-defined reactivity profile and compatibility with diverse reaction conditions underscore its importance in synthetic chemistry.

7-Ethynylquinoline structure

Product Name:7-Ethynylquinoline

CAS No:103987-80-0

MF:C₁₁H₇N

MW:153.179982423782

CID:1038413

PubChem ID:18931444

Update Time:2025-07-02

7-Ethynylquinoline Chemical and Physical Properties

Names and Identifiers

- 7-Ethynylquinoline
- EN300-1700562
- AKOS016001704
- 103987-80-0
- SCHEMBL740305
- A896319
- CS-0309222
- DTXSID10596601
- MDL： MFCD18802508
- Inchi： 1S/C11H7N/c1-2-9-5-6-10-4-3-7-12-11(10)8-9/h1,3-8H
- InChI Key： TYEQAXHHXXPDJP-UHFFFAOYSA-N
- SMILES： N1C=CC=C2C=CC(C#C)=CC=12

Computed Properties

Exact Mass: 153.057849228g/mol
Monoisotopic Mass: 153.057849228g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 12.9Å²

7-Ethynylquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E205005-50mg	7-Ethynylquinoline	103987-80-0		50mg	$ 395.00	2022-06-05
TRC	E205005-100mg	7-Ethynylquinoline	103987-80-0		100mg	$ 655.00	2022-06-05
Chemenu	CM142882-1g	7-Ethynylquinoline	103987-80-0	95%	1g	$929	2023-11-26
Chemenu	CM142882-1g	7-Ethynylquinoline	103987-80-0	95%	1g	$396	2021-08-05
Chemenu	CM142882-5g	7-Ethynylquinoline	103987-80-0	95%	5g	$884	2021-08-05
Chemenu	CM142882-10g	7-Ethynylquinoline	103987-80-0	95%	10g	$1328	2021-08-05
Chemenu	CM142882-25g	7-Ethynylquinoline	103987-80-0	95%	25g	$2216	2021-08-05
Alichem	A189006705-5g	7-Ethynylquinoline	103987-80-0	95%	5g	$1474.00	2023-09-04
Alichem	A189006705-10g	7-Ethynylquinoline	103987-80-0	95%	10g	$2110.50	2023-09-04
Alichem	A189006705-25g	7-Ethynylquinoline	103987-80-0	95%	25g	$3551.00	2023-09-04